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Introduction

Ceftaroline, a fifth-generation cephalosporin, is a broad-spectrum antibiotic with bactericidal
activity against Gram-positive organisms, including methicillin-resistant Staphylococcus aureus
(MRSA), and Gram-negative bacteria.[1][2] Accurate quantification of ceftaroline in plasma is
crucial for pharmacokinetic/pharmacodynamic (PK/PD) studies, therapeutic drug monitoring,
and clinical trials to ensure optimal dosing and patient outcomes. This application note details a
robust and reproducible High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV)
detection method for the determination of ceftaroline in human plasma. The described method
Is simple, rapid, and cost-effective, making it suitable for high-throughput analysis.[1]

Principle

This method utilizes protein precipitation to extract ceftaroline from plasma samples, followed
by isocratic reverse-phase HPLC separation.[1][2][3] Quantification is achieved by monitoring
the UV absorbance of the analyte at a specific wavelength. The method has been validated for
selectivity, linearity, precision, and accuracy.[1][3]
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Experimental Protocols
Materials and Reagents

» Ceftaroline Dihydrochloride (Reference Standard)

Methanol (HPLC Grade)

Acetonitrile (HPLC Grade)

Ammonium Dihydrogen Phosphate

Ultrapure Water

Drug-free Human Plasma

Equipment

e HPLC system with a UV detector

Symmetry C18 column (5 um, 4.6 mm x 150 mm)[1][2]

Centrifuge capable of 10,000 x g and 4 °C

Vortex mixer

Analytical balance

Pipettes

Preparation of Solutions

Stock Solution (1 mg/mL): Dissolve an appropriate amount of ceftaroline dihydrochloride in a
1.1 (v/v) mixture of water and methanol to obtain a final concentration of 1 mg/mL.[1][3] This
solution should be prepared fresh daily.[1]

Working Solutions: Prepare working solutions by diluting the stock solution with water to
achieve concentrations of 400, 200, 100, 50, 10, 5, and 2.5 pg/mL.[1]
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Calibration Standards: Prepare calibration standards by mixing 100 pL of each working solution
with 900 uL of drug-free human plasma to yield final concentrations of 40, 20, 10, 5, 1, 0.5, and
0.25 pg/mL.[1]

Quality Control (QC) Samples: Prepare QC samples at three concentration levels: low (0.75
pg/mL), medium (15 pg/mL), and high (30 pg/mL) in drug-free human plasma.[3]

Mobile Phase: Prepare the mobile phase by mixing an ammonium dihydrogen phosphate buffer
and acetonitrile in an 85:15 (v/v) ratio.[1][2] The buffer is prepared by dissolving 575 mg of
ammonium dihydrogen phosphate in 1000 mL of ultrapure water.[1] The mobile phase should
be filtered and degassed before use.[1]

Sample Preparation Protocol

e Pipette 100 pL of plasma sample (calibration standard, QC, or unknown) into a
microcentrifuge tube.

e Add 200 pL of methanol to the tube.[1]

» Vortex the mixture thoroughly.

o Centrifuge at 10,000 x g for 10 minutes at 4 °C.[1]
o Carefully collect the supernatant.

e Inject 20 pL of the supernatant into the HPLC system.[1]
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Experimental Workflow for Ceftaroline Quantification
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Workflow for Ceftaroline Quantification in Plasma
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Chromatographic Conditions

Parameter Setting
Column Symmetry C18 (5 um, 4.6 mm x 150 mm)[1][2]
) Ammonium dihydrogen phosphate buffer :
Mobile Phase -
Acetonitrile (85:15, v/iv)[1][2]
Flow Rate 1 mL/min[1]

Detection Wavelength

238 nm[1][2][3]

Injection Volume

20 pL[1]

Run Time

< 5 minutes[1][2][3]

Mode

Isocratic[1][2][3]

Method Validation Data

The HPLC-UV method was validated according to regulatory guidelines.[1]

Linearity

The calibration curve was linear over the concentration range of 0.25 to 40 pg/mL.[1][2][3]

Concentration (pg/mL)

Mean Peak Area

0.25 (Data to be generated during validation)
0.5 (Data to be generated during validation)
1 (Data to be generated during validation)
5 (Data to be generated during validation)
10 (Data to be generated during validation)
20 (Data to be generated during validation)
40 (Data to be generated during validation)

Correlation Coefficient (r)

>0.99

© 2026 BenchChem. All rights reserved.

5/8 Tech Support


https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.mdpi.com/1999-4923/13/7/959
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.researchgate.net/publication/352755999_Quantification_of_Ceftaroline_in_Human_Plasma_Using_High-Performance_Liquid_Chromatography_with_Ultraviolet_Detection_Application_to_Pharmacokinetic_Studies
https://www.mdpi.com/1999-4923/13/7/959
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.researchgate.net/publication/352755999_Quantification_of_Ceftaroline_in_Human_Plasma_Using_High-Performance_Liquid_Chromatography_with_Ultraviolet_Detection_Application_to_Pharmacokinetic_Studies
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.researchgate.net/publication/352755999_Quantification_of_Ceftaroline_in_Human_Plasma_Using_High-Performance_Liquid_Chromatography_with_Ultraviolet_Detection_Application_to_Pharmacokinetic_Studies
https://www.mdpi.com/1999-4923/13/7/959
https://www.mdpi.com/1999-4923/13/7/959
https://pmc.ncbi.nlm.nih.gov/articles/PMC8309110/
https://www.researchgate.net/publication/352755999_Quantification_of_Ceftaroline_in_Human_Plasma_Using_High-Performance_Liquid_Chromatography_with_Ultraviolet_Detection_Application_to_Pharmacokinetic_Studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Precision and Accuracy

The intra- and inter-day precision and accuracy were evaluated using QC samples.[3]

. Intra-day Inter-day
Concentration . o Accuracy
QC Level Precision Precision
(ng/imL) (RE%)
(CV%) (CV%)
Low 0.75 <15% < 15% + 15%
Medium 15 < 15% <15% + 15%
High 30 < 15% < 15% + 15%

Stability

Ceftaroline in plasma samples demonstrated stability under various storage conditions.

Condition Duration Stability
Room Temperature (processed
2 hours Stable[2]
samples)
(Data to be generated during
4 °C (processed samples) o Stable[3]
validation)
Freeze-Thaw Cycles (3 cycles) - Stable[2]
-80 °C At least 3 months Stable[1][2][3]
Conclusion

The described HPLC-UV method provides a reliable and efficient means for the quantification
of ceftaroline in human plasma.[1] Its simplicity and short run time make it well-suited for
pharmacokinetic studies and routine therapeutic drug monitoring.[1][3] The validation data
confirms that the method is selective, linear, precise, and accurate for its intended purpose.
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Method Validation Logical Flow

Method Validation Parameters
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Logical Flow of Method Validation

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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